Cas no 1313723-65-7 (2-[4-[3-(Quinolin-6-ylmethyl)triazolo[4,5-b]pyridin-5-yl]pyrazol-1-yl]acetic acid)

• Product Name: 2-[4-[3-(Quinolin-6-ylmethyl)triazolo[4,5-b]pyridin-5-yl]pyrazol-1-yl]acetic acid
• CAS No: 1313723-65-7
• MF: C₂₀H₁₅N₇O₂
• MW: 385.378802537918
• CID: 2106907
• Update Time: 2023-08-03

2-[4-[3-(Quinolin-6-ylmethyl)triazolo[4,5-b]pyridin-5-yl]pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(6-quinolinylmethyl)-3H-1,2,3-triazolo[4,5-b]pyridin-5-yl]-1H-Pyrazole-1-acetic acid
• YIJMKTIBLPEBEE-UHFFFAOYSA-N
• 2-(4-(3-(Quinolin-6-ylmethyl)-3H-[1,2,3]triazolo[4,5-b]pyridin-5-yl)-1H-pyrazol-1-yl)acetic acid
• 2-[4-[3-(Quinolin-6-ylmethyl)triazolo[4,5-b]pyridin-5-yl]pyrazol-1-yl]acetic acid

• Inchi： 1S/C20H15N7O2/c28-19(29)12-26-11-15(9-22-26)17-5-6-18-20(23-17)27(25-24-18)10-13-3-4-16-14(8-13)2-1-7-21-16/h1-9,11H,10,12H2,(H,28,29)
• InChI Key： YIJMKTIBLPEBEE-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C=N1)C1=CC=C2C(=N1)N(CC1C=CC3C(=CC=CN=3)C=1)N=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 593
• Topological Polar Surface Area: 112